1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine

• IUPAC Name: 1-(2,3-dihydro-1H-inden-2-yl)-4-methylsulfonylpiperazine
• InChI: InChI=1S/C14H20N2O2S/c1-19(17,18)16-8-6-15(7-9-16)14-10-12-4-2-3-5-13(12)11-14/h2-5,14H,6-11H2,1H3
• InChI Key: YACWPFGBWOAOOK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2CC3=CC=CC=C3C2
• Molecular Formula: C14H20N2O2S
• Molecular Weight: 280.39 g/mol

Description

1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine, also known as SB-269970, is a selective serotonin 5-HT7 receptor antagonist. It has been studied for its potential therapeutic effects in various disorders, including depression, anxiety, and schizophrenia.

Mechanism of Action

1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine selectively binds to the serotonin 5-HT7 receptor, which is primarily located in the central nervous system. The 5-HT7 receptor is involved in the regulation of various physiological processes, including mood, cognition, and circadian rhythm. By blocking the 5-HT7 receptor, 1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine modulates the release of neurotransmitters, including serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood and other physiological processes.
Biochemical and Physiological Effects
Studies have shown that 1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine has a significant impact on mood and cognition. It has been found to improve memory consolidation and learning in animal models. Additionally, 1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine has been shown to have anxiolytic and antidepressant effects in various animal models of anxiety and depression. 1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine has also been found to modulate circadian rhythm and sleep-wake cycles.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine in lab experiments is its high selectivity for the serotonin 5-HT7 receptor. This allows for more precise manipulation of the receptor and a better understanding of its role in various physiological processes. However, one limitation is that 1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine has a relatively short half-life, which may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of 1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine. One potential area of research is the development of more potent and selective 5-HT7 receptor antagonists. Additionally, further studies are needed to fully understand the role of the 5-HT7 receptor in various physiological processes, including mood, cognition, and circadian rhythm. Finally, the potential therapeutic effects of 1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine in various disorders, including depression, anxiety, and schizophrenia, warrant further investigation.

Synthesis Methods

The synthesis of 1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine involves the reaction of 2,3-dihydro-1H-inden-2-amine with methylsulfonyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with piperazine. The final product is obtained through purification and isolation steps.

Scientific Research Applications

1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine has been extensively studied for its potential therapeutic effects in various disorders, including depression, anxiety, and schizophrenia. It has also been investigated for its role in circadian rhythm regulation, memory consolidation, and learning. Additionally, 1-(2,3-dihydro-1H-inden-2-yl)-4-(methylsulfonyl)piperazine has been studied for its potential use in the treatment of cardiovascular diseases and cancer.